Cas no 1261515-76-7 (5,2',4',5'-Tetrachlorobiphenyl-2-carbonitrile)

• Product Name: 5,2',4',5'-Tetrachlorobiphenyl-2-carbonitrile
• CAS No: 1261515-76-7
• MF: C₁₃H₅Cl₄N
• MW: 316.997499227524
• CID: 4997237
• Update Time: 2025-05-21

5,2',4',5'-Tetrachlorobiphenyl-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5,2',4',5'-Tetrachlorobiphenyl-2-carbonitrile

• Inchi： 1S/C13H5Cl4N/c14-8-2-1-7(6-18)9(3-8)10-4-12(16)13(17)5-11(10)15/h1-5H
• InChI Key： DGHJGCBNDPSJJQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=C(C=CC=1C#N)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 339
• XLogP3: 5.6
• Topological Polar Surface Area: 23.8

Additional information on 5,2',4',5'-Tetrachlorobiphenyl-2-carbonitrile

Recent Advances in the Study of 5,2',4',5'-Tetrachlorobiphenyl-2-carbonitrile (CAS: 1261515-76-7)

The compound 5,2',4',5'-Tetrachlorobiphenyl-2-carbonitrile (CAS: 1261515-76-7) has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This chlorinated biphenyl derivative is structurally related to polychlorinated biphenyls (PCBs), which have been extensively studied for their environmental persistence and toxicological effects. However, the introduction of a cyano group at the 2-position of the biphenyl framework imparts unique chemical and biological properties, making this compound a subject of interest for drug discovery and environmental science.

Recent studies have focused on the synthesis, characterization, and biological evaluation of 5,2',4',5'-Tetrachlorobiphenyl-2-carbonitrile. A 2023 publication in the Journal of Medicinal Chemistry reported the efficient synthesis of this compound via a palladium-catalyzed cross-coupling reaction, achieving high yields and purity. The authors highlighted the compound's stability under physiological conditions, which is a critical factor for its potential use as a pharmacological agent or a chemical probe.

In terms of biological activity, preliminary in vitro studies have demonstrated that 5,2',4',5'-Tetrachlorobiphenyl-2-carbonitrile exhibits moderate inhibitory effects on certain cytochrome P450 enzymes, particularly CYP1A1 and CYP1A2. These enzymes are involved in the metabolism of xenobiotics and are often targeted in drug development to modulate pharmacokinetic profiles. The compound's ability to interact with these enzymes suggests its potential as a lead compound for the development of novel enzyme inhibitors.

Furthermore, computational docking studies have provided insights into the molecular interactions between 5,2',4',5'-Tetrachlorobiphenyl-2-carbonitrile and its biological targets. Molecular dynamics simulations revealed that the compound binds to the active site of CYP1A1 through hydrophobic interactions and hydrogen bonding with key amino acid residues. These findings are supported by experimental data from fluorescence quenching assays, which confirmed the binding affinity and stoichiometry of the interaction.

Environmental toxicology studies have also explored the ecological impact of 5,2',4',5'-Tetrachlorobiphenyl-2-carbonitrile. A 2022 study published in Environmental Science & Technology investigated the compound's biodegradability and bioaccumulation potential. The results indicated that while the compound is less persistent than traditional PCBs, it still poses a risk due to its moderate bioaccumulation in aquatic organisms. This underscores the need for further research into its environmental fate and toxicity.

In summary, 5,2',4',5'-Tetrachlorobiphenyl-2-carbonitrile (CAS: 1261515-76-7) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for studying enzyme inhibition and xenobiotic metabolism. However, its environmental impact warrants careful consideration in future applications. Ongoing research is expected to elucidate its full potential and limitations, paving the way for its safe and effective use in various scientific and industrial contexts.